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Compound of Interest

Compound Name: Apodine

CAS No.: 57932-86-2

Cat. No.: B1213082

Get Quote

Initial research indicates that "Apodine" is a chemical compound with the molecular formula

C21H22N2O4, identified as a member of the carbazole family and a methyl ester.[1] However,

detailed disposal procedures for this specific compound are not readily available in the public

domain. The name "Apodine" is phonetically similar to other substances for which safety and

disposal information is more commonly sought, such as Povidone-Iodine, Aprodine, or

Apocodeine. It is critical to ensure the correct chemical is identified before proceeding with any

handling or disposal, as incorrect procedures can pose significant safety and environmental

risks.

This guide will provide the available chemical data for Apodine and a general framework for

chemical disposal. Information on similarly named chemicals is also provided for comparative

purposes, but it must be stressed that these are distinct substances and their disposal

protocols should not be applied to Apodine without consulting a specific Safety Data Sheet

(SDS) for Apodine.
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A summary of the available computed properties for Apodine is presented below. This data is

essential for a preliminary assessment by environmental health and safety (EHS)

professionals.

Property Value Reference

Molecular Weight 366.4 g/mol Computed by PubChem 2.2

Molecular Formula C21H22N2O4 PubChem

XLogP3 1.9 Computed by XLogP3 3.0

Hydrogen Bond Donor Count 0 Computed by Cactvs 3.4.8.18

Hydrogen Bond Acceptor

Count
4 Computed by Cactvs 3.4.8.18

Rotatable Bond Count 1 Computed by Cactvs 3.4.8.18

Exact Mass 366.15795719 Da Computed by PubChem 2.2

Monoisotopic Mass 366.15795719 Da Computed by PubChem 2.2

Topological Polar Surface Area 67.9 Å² Computed by Cactvs 3.4.8.18

Heavy Atom Count 27 Computed by Cactvs 3.4.8.18

General Protocol for Chemical Waste Disposal
In the absence of a specific SDS for Apodine, a universal workflow for the disposal of

laboratory chemical waste should be followed. This protocol is based on established safety

guidelines and regulations.

Identification and Classification: Consult the Safety Data Sheet (SDS) for Apodine to

understand its specific hazards. If an SDS is not available, the chemical should be treated as

hazardous until a proper assessment is completed by an EHS professional.

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including safety goggles, chemical-resistant gloves, and a lab coat.
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Segregation: Do not mix Apodine waste with other chemical waste streams unless explicitly

permitted by your institution's EHS guidelines. Store in a dedicated, properly labeled, and

sealed container.

Spill Management: In the event of a spill, absorb the material with an inert substance (e.g.,

sand, vermiculite) and collect it in a sealed container for hazardous waste. Prevent entry into

drains and waterways.

Disposal: Arrange for collection by a licensed hazardous waste disposal company. Do not

dispose of Apodine down the drain or in regular trash.

Logical Workflow for Chemical Disposal
The following diagram illustrates the decision-making process for the proper disposal of a

chemical agent like Apodine.
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Start: Unused/Waste Chemical

Consult Safety Data Sheet (SDS)

Is it a Hazardous Substance?

Segregate in Labeled, Sealed Hazardous Waste Container

Yes

Follow Institutional Non-Hazardous Waste Protocol

No

Store in Designated Secure Area

End: Proper Disposal

Arrange for Licensed Hazardous Waste Disposal

Click to download full resolution via product page

General Chemical Disposal Workflow

Information on Similarly Named Substances
For the purpose of differentiation, below is a brief overview of disposal considerations for

substances with similar names. This information is not applicable to Apodine.
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Povidone-Iodine: This is a common antiseptic. Disposal methods for solutions often involve

absorbing spills with sand or another absorbent material and then washing the area with

excess water.[2] Waste material may be incinerated under controlled conditions where

permitted.[2]

Aprodine (Pseudoephedrine/Triprolidine): This is a medication for cold and allergy

symptoms.[3] Unused or expired pharmaceuticals should be disposed of in accordance with

local, state, and federal regulations, which often involve take-back programs or disposal in

household trash after being mixed with an undesirable substance like coffee grounds.[4][5]

Apocodeine: A derivative of codeine, this substance would be managed as a pharmaceutical

waste, with specific protocols depending on its classification as a controlled substance in the

relevant jurisdiction.[6]

Alodine: This is a trade name for a chromate conversion coating.[7] Wastes containing

chromium are typically considered hazardous and require disposal through a licensed

hazardous waste contractor.[7]

Researchers, scientists, and drug development professionals are urged to exercise extreme

caution and to obtain a specific Safety Data Sheet for Apodine before handling or disposing of

this chemical. In the absence of specific information, the substance should be treated as

hazardous, and the general chemical disposal workflow should be followed in consultation with

your institution's Environmental Health and Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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